91-52-1(2,4-Dimethoxybenzoic acid),D1675

2,4-Dimethoxybenzoic acid Properties

Names and Identifiers

- 2,4-Dimethoxybenzoic acid
- 2.4-Dimethoxybenzoicacid
- DIMETHOXYBENZOIC ACID,2,4-(RG)
- 2,4-Dimethoxy-benzoesaeure
- 2,4-dimethoxylbenzoic acid
- 4-methoxy-2-methoxy benzoic acid
- Benzoic acid,2,4-dimethoxy
- O,O-dimethylresorcilic acid
- veratric acid
- NSC 6316
- 2,4-Dimethoxybenzoicacid
- Benzoic acid, 2,4-dimethoxy-
- 2,4-dimethoxy-benzoic acid
- 2,4-Dimethoxy benzoic acid
- GPVDHNVGGIAOQT-UHFFFAOYSA-N
- Q63393546
- NSC6316
- PubChem4949
- 2.4-dimethoxybenzoic acid
- 2,4 dimethoxybenzoic acid
- 2, 4-dimethoxybenzoic acid
- 2,4-di-methoxybenzoic acid
- KSC487C1L
- 2, 4-dimethoxy benzoic acid
- Benzoicacid, 2,4-dimethoxy-
- 4-methoxy-2-meth
- MFCD00002434
- SY006197
- A843962
- NSC-6316
- CHEMBL463921
- F0850-6813
- 91-52-1
- Z104476538
- BBL027381
- 2,4-dimethoxybenzoesyre
- AKOS000119531
- AC-23686
- AM20060752
- 5699CY3NQJ
- DTXSID1059026
- EINECS 202-074-1
- AC7813
- 2,4-Dimethoxybenzoic acid, 98%
- BS-3990
- UNII-5699CY3NQJ
- EN300-20039
- InChI=1/C9H10O4/c1-12-6-3-4-7(9(10)11)8(5-6)13-2/h3-5H,1-2H3,(H,10,11
- AI3-27498
- W-100307
- STL169141
- D1675
- FT-0610136
- CS-W019954
- SCHEMBL154613
- 2,4-Dimethoxybenzoic acid (ACI)
- NS00039400
- DTXCID5048718
- 2,4-dimethoxybenzoicacid
- 2,4-dimethoxybenzoate
- DB-019964
- 24-Dimethoxybenzoate
- 24-Dimethoxybenzoic acid
- +Expand
- MDL： MFCD00002434
- InChIKey： GPVDHNVGGIAOQT-UHFFFAOYSA-N
- Inchi： 1S/C9H10O4/c1-12-6-3-4-7(9(10)11)8(5-6)13-2/h3-5H,1-2H3,(H,10,11)
- SMILES： O=C(C1C(OC)=CC(OC)=CC=1)O
- BRN： 2210860

Computed Properties

Exact Mass: 182.05800
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 182.058
Heavy Atom Count: 13
Complexity: 181
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Surface Charge: 0
Topological Polar Surface Area: 55.8

Experimental Properties

LogP: 1.40200
PSA: 55.76000
Refractive Index: 1.4500 (estimate)
Water Partition Coefficient: Slightly soluble
Boiling Point: 275.56°C (rough estimate)
Melting Point: 108.0 to 112.0 deg-C
Flash Point: 125.8℃
Color/Form: White or off white crystalline powder.
Solubility: Not determined
Density: 1.2481 (rough estimate)

2,4-Dimethoxybenzoic acid Security Information

Symbol: GHS07
WGK Germany：3
Safety Instruction： S26-S37/39
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Sealed in dry,Room Temperature
Risk Phrases： 36/37/38
Signal Word：Warning
TSCA：Yes

2,4-Dimethoxybenzoic acid Customs Data

HS CODE：29189090
Customs Data：

China Customs Code:
2918990090

Overview:

2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2,4-Dimethoxybenzoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003GAB-5g	2,4-Dimethoxybenzoic acid	91-52-1	97%	5g	$7.00	2024-04-20
Aaron	AR003GIN-5g	2,4-Dimethoxybenzoic acid	91-52-1	97%	5g	$5.00	2024-07-18
Alichem	A015001183-250mg	2,4-Dimethoxybenzoic acid	91-52-1	97%	250mg	$475.20	2023-08-31
Ambeed	A107927-5g	2,4-Dimethoxybenzoic acid	91-52-1	97%	5g	$8.0	2024-07-18
Apollo Scientific	OR345154-5g	2,4-Dimethoxybenzoic acid	91-52-1	97%	5g	£34.00	2023-09-02
Enamine	EN300-20039-0.05g	2,4-dimethoxybenzoic acid	91-52-1	95%	0.05g	$19.0	2023-09-16
eNovation Chemicals LLC	D688748-500g	2,4-Dimethoxybenzoic Acid	91-52-1	>97%	500g	$240	2022-09-07
Fluorochem	078093-1g	2,4-Dimethoxybenzoic acid	91-52-1	95%	1g	￡10.00	2022-03-01
Key Organics Ltd	BS-3990-1MG	2,4-dimethoxybenzoic acid	91-52-1	>95%	1mg	£37.00	2023-09-07
Life Chemicals	F0850-6813-0.25g	2,4-Dimethoxybenzoic acid	91-52-1	95%+	0.25g	$18.0	2023-09-07

2,4-Dimethoxybenzoic acid Synthesis

Synthetic Circuit 1

38064-90-3

91-52-1

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Catalysts: 1-Hexadecanaminium, N,N,N-trimethyl-, (PB-7-34-111′1′2)-oxodiperoxy(2-pyridineca… Solvents: Water ; 24 h, 80 °C

Reference

: Controlled and Predictably Selective Oxidation of Activated and Unactivated C(sp3)-H Bonds Catalyzed by a Molybdenum-Based Metallomicellar Catalyst in Water

Thiruvengetam, Prabaharan; et al, Journal of Organic Chemistry, 2022, 87(6), 4061-4077

Synthetic Circuit 2

2150-41-6

91-52-1

Reaction Conditions

1.1 Reagents: Potassium hydroxide

Reference

: Alternatives to N,N-Diethyl-2,4-dimethoxybenzamide as a Precursor for the Synthesis of 6,8-Dimethoxy-3-methyl-3,4-dihydro-1-isochromenone

Van Otterlo, Willem A. L.; et al, Synthetic Communications, 2007, 37(20), 3611-3621

Synthetic Circuit 3

2150-41-6

91-52-1

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Ethanol , Water ; reflux; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

: Rational Design of Rod-Like Liquid Crystals Exhibiting Two Nematic Phases

Mandle, Richard J. ; et al, Chemistry - A European Journal, 2017, 23(58), 14554-14562

Synthetic Circuit 4

2150-41-6

91-52-1

Reaction Conditions

1.1 Reagents: Pyridine , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ; 30 min, rt
1.2 Reagents: Hydroxyamine hydrochloride Catalysts: 4-(Dimethylamino)pyridine ; 4 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 2
2.1 Reagents: Hydrogen peroxide Catalysts: Tetrabutylammonium iodide Solvents: Tetrahydrofuran , Water ; 24 h, rt
2.2 Reagents: Sodium carbonate Solvents: Water

Reference

: n-Bu4NI/H2O2-catalyzed mild conversion of hydroxamic acids to carboxylic acids

Nakamura, Akira ; et al, Tetrahedron Letters, 2023, 126,

Synthetic Circuit 5

613-45-6

91-52-1

Reaction Conditions

1.1 Reagents: Hydroxyamine hydrochloride , Hydrochloric acid , Hydrogen peroxide Solvents: Acetonitrile , Water ; 1.5 h, 80 °C
1.2 Reagents: Sodium thiosulfate Solvents: Water

Reference

: Selective and efficient oxidation of aldehydes to their corresponding carboxylic acids using H2O2/HCl in the presence of hydroxylamine hydrochloride

Bahrami, Kiumars; et al, Chinese Journal of Chemistry, 2008, 26(6), 1119-1121

Synthetic Circuit 6

613-45-6

91-52-1

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Catalysts: Tin oxide Solvents: Acetonitrile , Water ; 90 min, 60 °C

Reference

: SnO2 nanoparticles: Preparation and evaluation of their catalytic activity in the oxidation of aldehyde derivatives to their carboxylic acid and sulfides to sulfoxide analogs

Dehbashi, Mohsen; et al, Phosphorus, 2013, 188(7), 864-872

Synthetic Circuit 7

613-45-6

91-52-1

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Catalysts: Silver nitrate Solvents: Acetonitrile ; rt → 50 °C; 1.5 h, 50 °C
1.2 Reagents: Sodium thiosulfate Solvents: Water

Reference

: Silver nitrate-catalyzed oxidation of aldehydes to carboxylic acids by H2O2

Chakraborty, Debashis; et al, Tetrahedron Letters, 2009, 50(47), 6553-6556

2,4-Dimethoxybenzoic acid Raw materials

2,4-Dimethoxybenzoic acid Preparation Products

2,4-Dimethoxybenzoic acid (91-52-1)

2,4-Dimethoxybenzoic acid Suppliers

J&K Scientific

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Audited Supplier

(CAS:91-52-1)

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Phone:18064098002

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JU LAN HUA GONG KE JI ( QING DAO ) Co., Ltd.

Audited Supplier

(CAS:91-52-1)

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Phone:13156898909

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:91-52-1)

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Email:2881489226@qq.com

SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

Audited Supplier

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MR./MRS.:MO HANG QI

Phone:17002132182

Email:3146474380@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:91-52-1)

MR./MRS.:A LA DING

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Email:anhua.mao@aladdin-e.com

2,4-Dimethoxybenzoic acid Related Literature

1. 142. Organic fluoro-compounds. Part IV. The hoesch reaction with trifluoromethyl and trichloromethyl cyanides

W. B. Whalley J. Chem. Soc. 1951 665
2. Long-chain phenols. Part 16. A novel synthesis of homologous orsellinic acids and their methyl ethers

Aziz A. Durrani,John H. P. Tyman J. Chem. Soc. Perkin Trans. 1 1980 1658
3. The chemistry of the “insoluble red” woods. Part VI. Santalin and santarubin

Alexander Robertson,W. B. Whalley J. Chem. Soc. 1954 2794
4. Long-chain phenols. Part 16. A novel synthesis of homologous orsellinic acids and their methyl ethers

Aziz A. Durrani,John H. P. Tyman J. Chem. Soc. Perkin Trans. 1 1980 1658
5. CYP199A4 catalyses the efficient demethylation and demethenylation of para-substituted benzoic acid derivatives

Tom Coleman,Rebecca R. Chao,John B. Bruning,James J. De Voss,Stephen G. Bell RSC Adv. 2015 5 52007
6. 292. Purpurogallin. Part VI. Mechanism of the oxidation of pyrogallol

Alan Critchlow,Robert D. Haworth,Peter L. Pauson J. Chem. Soc. 1951 1318
7. Effective synthesis of novel dihydrobenzisoxazoles bearing the 2-aminothiazole moiety and evaluation of the antiproliferative activity of their acylated derivatives

Yuri A. Piven,Alexander M. Scherbakov,Margarita A. Yastrebova,Danila V. Sorokin,Yuri Yu. Shchegolev,Anton E. Matous,Veronica G. Zinovich,Tatyana S. Khlebnicova,Fedor A. Lakhvich Org. Biomol. Chem. 2021 19 10432
8. Exploring the structural landscape of 2-aminopyrazines via co-crystallizations

Christer B. Aaker?y,Prashant D. Chopade,Claudia Ganser,Arbin Rajbanshi,John Desper CrystEngComm 2012 14 5845
9. XII.—Anthoxanthins. Part VIII. A synthesis of morin and of 5 : 7 : 2′ : 4′-tetrahydroxyflavone

Robert Robinson,Krishnasami Venkataraman J. Chem. Soc. 1929 61
10. Protodecarboxylation of 2,4-dimethoxybenzoic acid

R. W. Hay,M. J. Taylor Chem. Commun. (London) 1966 525b

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 91-52-1 (2,4-Dimethoxybenzoic acid)

2,4-Dimethoxybenzoic acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,4-Dimethoxybenzoic acid Security Information

2,4-Dimethoxybenzoic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,4-Dimethoxybenzoic acid Price

2,4-Dimethoxybenzoic acid Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

2,4-Dimethoxybenzoic acid Raw materials

2,4-Dimethoxybenzoic acid Preparation Products

2,4-Dimethoxybenzoic acid Suppliers

2,4-Dimethoxybenzoic acid Related Literature

Related Categories

91-52-1 (2,4-Dimethoxybenzoic acid) Related Products